Cas no 863329-62-8 ([(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate)

• Product Name: [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate
• CAS No: 863329-62-8
• MF: C₃₁H₂₇N₃O₈
• MW: 569.561388254166
• MDL: MFCD26961020
• CID: 3168639
• PubChem ID: 11478631
• Update Time: 2025-10-12

[(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1-(3,5-di-O-benzoyl-2-C-methyl-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-
• (2R,3R,4S,5R)-5-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4-hydroxy-4-methyltetrahydrofuran-3-yl benzoate
• [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate
• N-[1-(3,5-Di-O-benzoyl-2-C-methyl-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]benzamide (ACI)
• SCHEMBL2969735
• (2R,3R,4S,5R)-5-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4-hydroxy-4-methyltetrahydrofuran-3-ylbenzoate
• Benzamide, N-[1-(3,5-di-O-benzoyl-2-C-methyl-
• AKOS027255138
• CS-14713
• C12688
• Benzamide, N-[1-(3,5-di-O-benzoyl-2-C-methyl-beta-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-
• A-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-
• 863329-62-8
• CS-M2327
• [(2R,3R,4S,5R)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate

• MDL： MFCD26961020
• Inchi： 1S/C31H27N3O8/c1-31(39)25(42-28(37)22-15-9-4-10-16-22)23(19-40-27(36)21-13-7-3-8-14-21)41-29(31)34-18-17-24(33-30(34)38)32-26(35)20-11-5-2-6-12-20/h2-18,23,25,29,39H,19H2,1H3,(H,32,33,35,38)/t23-,25-,29-,31+/m1/s1
• InChI Key： HDORPKUMVBVUIY-VDFUNGNBSA-N
• SMILES： C[C@@]1([C@H](OC(C2C=CC=CC=2)=O)[C@@H](COC(C2C=CC=CC=2)=O)O[C@H]1N1C=CC(NC(C2C=CC=CC=2)=O)=NC1=O)O

Computed Properties

• Exact Mass: 569.17981483g/mol
• Monoisotopic Mass: 569.17981483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• XLogP3: 3.3

Experimental Properties

• Density: 1.4±0.1 g/cm3

[(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate

[(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate: A Novel Compound with Promising Therapeutic Potential

CAS No. 863329-62-8 represents a unique molecular entity that has garnered significant attention in the field of pharmaceutical research. This compound, with the systematic name [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate, is a derivative of a complex scaffold that integrates multiple pharmacophoric elements. Recent studies have highlighted its potential as a candidate for drug development targeting metabolic disorders and inflammatory diseases. The structural complexity of this molecule is reflected in its CAS No. 863329-62-8, which serves as a unique identifier for its chemical identity.

The [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate compound features a core 4-Benzamido-2-oxopyrimidin-1-yl group, which is a derivative of pyrimidine. This ring system is known for its involvement in various biological processes, including nucleotide synthesis and DNA repair. The 3-benzoyloxy moiety introduces aromaticity to the molecule, potentially enhancing its interactions with target proteins. The 4-hydroxy-4-methyloxolan-2-yl group contributes to the molecule's hydrophilicity, which may influence its solubility and bioavailability.

Recent advances in drug development have emphasized the importance of multi-target compounds in addressing complex diseases. The [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate molecule exemplifies this trend by incorporating multiple functional groups that can interact with different biological targets. For instance, the 4-Benzamido-2-oxopyrimidin-1-yl moiety may target enzymes involved in metabolic pathways, while the 3-benzoyloxy group could modulate receptor activity. The 4-hydroxy-4-methyloxolan-2-yl group may also contribute to the molecule's anti-inflammatory properties.

Studies published in 2023 have demonstrated the [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate compound's potential in modulating the activity of key enzymes such as AMPK (adenosine monophosphate-activated protein kinase) and PPARγ (peroxisome proliferator-activated receptor gamma). These enzymes are central to the regulation of glucose and lipid metabolism, making the compound a promising candidate for the treatment of type 2 diabetes and metabolic syndrome. The CAS No. 863329-62-8 identifier ensures that researchers can accurately reference this molecule in their studies.

Pharmacological studies have also revealed the [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate compound's ability to inhibit the activity of NF-κB (nuclear factor kappa B), a transcription factor involved in inflammation and immune responses. This property makes the compound a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The 4-hydroxy-4-methyloxolan-2-yl group may play a critical role in this anti-inflammatory effect by modulating the activity of inflammatory cytokines.

The structural features of the [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate compound are also relevant to its drug development potential. The presence of multiple aromatic rings and hydroxyl groups may enhance the molecule's ability to form hydrogen bonds with target proteins, improving its binding affinity. Additionally, the 3-benzoyloxy group may contribute to the molecule's stability in biological environments, reducing the risk of degradation and increasing its half-life.

Recent advances in drug development have also highlighted the importance of optimizing the pharmacokinetic properties of new compounds. The [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate compound's structure suggests that it may have favorable pharmacokinetic properties, including good oral bioavailability and minimal toxicity. These characteristics are crucial for the development of effective and safe therapeutic agents.

Further research is needed to fully understand the mechanisms of action and therapeutic potential of the [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate compound. Studies are currently underway to evaluate its efficacy in preclinical models of metabolic disorders and inflammatory diseases. The CAS No. 863329-62-8 identifier will continue to play a vital role in ensuring the accurate identification and referencing of this compound in scientific literature.

The [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate compound represents a significant advancement in the field of drug development. Its complex structure and multiple pharmacophoric elements make it a promising candidate for the treatment of various diseases. As research in this area continues, the CAS No. 863329-62-8 identifier will remain an essential tool for researchers and scientists working to unlock the full potential of this novel compound.